Cas no 64403-24-3 (4-ethyl-1H,4H,5H,6H,7H-imidazo4,5-cpyridine)

• Product Name: 4-ethyl-1H,4H,5H,6H,7H-imidazo4,5-cpyridine
• CAS No: 64403-24-3
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 1115338
• PubChem ID: 23342292
• Update Time: 2025-11-02

4-ethyl-1H,4H,5H,6H,7H-imidazo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-4,5,6,7-tetrahydro-3H-Imidazo[4,5-c]pyridine
• SCHEMBL4003644
• 4-ethyl-4,5,6,7-tetrahydro-1h-imidazo[4,5-c]pyridine
• 64403-24-3
• RVRGWEYCNVKOQT-UHFFFAOYSA-N
• DB-106801
• 4-ethyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine
• D75173
• SCHEMBL12082140
• CS-0091589
• 4-ethyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine
• 4-ethyl-4,5,6,7-tetrahydro-imidazo-[4,5-c]-pyridine
• MFCD20667510
• NS-01167
• AKOS022529544
• EN300-1075152
• ALBB-032438
• AKOS016357852
• 4-ethyl-1H,4H,5H,6H,7H-imidazo4,5-cpyridine

• Inchi： 1S/C8H13N3/c1-2-6-8-7(3-4-9-6)10-5-11-8/h5-6,9H,2-4H2,1H3,(H,10,11)
• InChI Key： RVRGWEYCNVKOQT-UHFFFAOYSA-N
• SMILES： N1CCC2=C(C1CC)N=CN2

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 40.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 4-ethyl-1H,4H,5H,6H,7H-imidazo4,5-cpyridine

Unlocking the Potential of 4-ethyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine (CAS No. 64403-24-3): A Comprehensive Guide

In the ever-evolving landscape of chemical research, 4-ethyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine (CAS No. 64403-24-3) has emerged as a compound of significant interest. This heterocyclic organic molecule, belonging to the imidazopyridine family, is garnering attention for its unique structural properties and potential applications in various scientific fields. Researchers and industry professionals are increasingly exploring its synthesis, characteristics, and possible uses, making it a trending topic in modern chemistry discussions.

The molecular structure of 4-ethyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine features a fused ring system combining imidazole and pyridine moieties, with an ethyl group substitution at the 4-position. This configuration contributes to its distinctive electronic properties and reactivity patterns. Recent studies have focused on understanding how these structural features influence the compound's behavior in different environments, particularly in solution-phase chemistry and potential biological interactions.

One of the most searched questions regarding imidazo[4,5-c]pyridine derivatives relates to their synthetic accessibility. The preparation of 4-ethyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine typically involves multi-step organic synthesis, often starting from commercially available pyridine precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting current trends in sustainable chemical production. Researchers are particularly interested in developing more efficient catalytic systems for constructing the imidazo[4,5-c]pyridine core structure.

The physicochemical properties of CAS 64403-24-3 make it an intriguing subject for material science applications. Its conjugated π-system and potential for hydrogen bonding interactions have led to investigations into its use in organic electronic materials. Recent publications have explored how imidazo[4,5-c]pyridine-based compounds might contribute to the development of novel organic semiconductors or light-emitting materials, addressing the growing demand for advanced functional materials in electronics and optoelectronics.

In the realm of biological research, the 4-ethyl-imidazopyridine scaffold has shown promise in medicinal chemistry applications. While this specific derivative is primarily used in research settings, the broader class of imidazo[4,5-c]pyridines has demonstrated interesting pharmacological profiles in published studies. Current investigations focus on structure-activity relationships, with particular attention to how the ethyl substitution at the 4-position might influence molecular recognition properties.

Analytical characterization of 4-ethyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide crucial insights into the compound's purity, stability, and three-dimensional structure. Recent advancements in analytical instrumentation have enabled more detailed studies of such heterocyclic systems, contributing to better understanding of their behavior in various conditions.

The commercial availability of CAS 64403-24-3 has increased in recent years, reflecting growing research interest. Suppliers typically offer this compound in various quantities, with purity levels suitable for different research applications. Quality control measures have become more stringent, addressing the scientific community's demand for highly characterized research chemicals. This trend aligns with broader movements toward reproducibility and reliability in chemical research.

Safety considerations for handling 4-ethyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal research conditions, proper personal protective equipment and ventilation are recommended when working with this material. These precautions reflect the increasing emphasis on laboratory safety in contemporary chemical practice.

Future research directions for imidazo[4,5-c]pyridine derivatives may explore their potential in emerging technologies. Areas of particular interest include their application in supramolecular chemistry, where their hydrogen bonding capabilities could be valuable, and in materials science for developing new functional polymers. The ethyl-substituted variant may offer specific advantages in these contexts due to its particular steric and electronic properties.

For researchers seeking detailed information about 4-ethyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine, numerous scientific databases provide access to spectral data, physical properties, and synthetic procedures. The compound's growing profile in the literature suggests it will continue to be an important subject of study in heterocyclic chemistry and related fields. As research progresses, new applications and deeper understanding of this interesting molecule are likely to emerge.